Cas no 1805952-21-9 (5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805952-21-9
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4867042
• Update Time: 2025-10-30

5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-4-1-3(7(11)12)5(2-10)16-6(4)8(13,14)15/h1,7H,2H2
• InChI Key： FQPXBDWCGPJTRR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(CCl)=NC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine

In-Depth Analysis of 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805952-21-9)

The compound 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805952-21-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. Its unique molecular structure, featuring multiple halogen substitutions, makes it a valuable building block for synthesizing advanced functional materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in crop protection and drug discovery, aligning with the growing demand for sustainable chemistry solutions.

One of the key reasons for the rising interest in 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine is its role in the development of next-generation pesticides. With global concerns over food security and environmental impact, this compound's ability to act as a precursor for low-toxicity agrochemicals has positioned it as a critical component in modern integrated pest management systems. Its structural versatility allows for the creation of targeted molecules that minimize harm to non-target organisms, addressing the urgent need for eco-friendly farming practices.

From a synthetic chemistry perspective, the presence of both bromo and chloromethyl groups in CAS 1805952-21-9 provides exceptional reactivity for cross-coupling reactions, a feature highly valued in medicinal chemistry. Pharmaceutical researchers are investigating its potential as a scaffold for kinase inhibitors and antiviral agents, especially in light of recent global health challenges. The difluoromethyl and trifluoromethyl moieties enhance the compound's metabolic stability and bioavailability, making it particularly attractive for drug optimization programs.

The material science community has also taken note of this pyridine derivative's unique properties. Its ability to influence electronic characteristics in molecular systems makes it a promising candidate for developing organic semiconductors and liquid crystal materials. As the world shifts toward flexible electronics and energy-efficient displays, compounds like 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine are becoming increasingly valuable for designing next-generation optoelectronic devices.

Quality control and analytical method development for CAS 1805952-21-9 have become important research topics, with advanced techniques like HPLC-MS and NMR spectroscopy being employed to ensure purity and stability. The compound's structure-activity relationships are being meticulously studied to unlock its full potential across various applications. Recent publications have highlighted innovative synthetic routes that improve yield and reduce environmental impact, reflecting the chemistry community's commitment to green synthesis principles.

As regulatory frameworks evolve worldwide, the development and application of 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine continue to adapt. Current research focuses on optimizing its synthetic scalability while maintaining strict safety standards. The compound's versatility ensures its relevance in addressing some of today's most pressing challenges, from sustainable agriculture to advanced healthcare solutions, making it a noteworthy subject for ongoing scientific investigation and industrial innovation.